Cas no 1855888-51-5 ((2-Methyl-5-trifluoromethyl-2h-pyrazol-3-yl)-hydrazine)

• Product Name: (2-Methyl-5-trifluoromethyl-2h-pyrazol-3-yl)-hydrazine
• CAS No: 1855888-51-5
• MF: C₅H₇F₃N₄
• MW: 180.131090402603
• CID: 5715068
• PubChem ID: 119056337
• Update Time: 2023-10-15

(2-Methyl-5-trifluoromethyl-2h-pyrazol-3-yl)-hydrazine Chemical and Physical Properties

Names and Identifiers

• (2-METHYL-5-TRIFLUOROMETHYL-2H-PYRAZOL-3-YL)-HYDRAZINE
• 5-HYDRAZINO-1-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE
• STL585079
• AKOS040826356
• 5-hydrazinyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole
• EN300-1166908
• 1855888-51-5
• 1H-Pyrazole, 5-hydrazinyl-1-methyl-3-(trifluoromethyl)-
• (2-Methyl-5-trifluoromethyl-2h-pyrazol-3-yl)-hydrazine

• Inchi： 1S/C5H7F3N4/c1-12-4(10-9)2-3(11-12)5(6,7)8/h2,10H,9H2,1H3
• InChI Key： MZQPBMLJBUOQKC-UHFFFAOYSA-N
• SMILES： FC(C1C=C(NN)N(C)N=1)(F)F

Computed Properties

• Exact Mass: 180.06228073g/mol
• Monoisotopic Mass: 180.06228073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.9Ų

Experimental Properties

• Density: 1.57±0.1 g/cm3(Predicted)
• Boiling Point: 266.8±40.0 °C(Predicted)
• pka: 4.59±0.70(Predicted)